Cas no 61892-68-0 (Propanamide, 3-cyano-)

• Product Name: Propanamide, 3-cyano-
• CAS No: 61892-68-0
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• CID: 516710
• Update Time: 2025-10-30

Propanamide, 3-cyano- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-cyano-
• 3-cyanopropanaMide
• 3-cyanopropionamide
• (2-cyanoethyl)-formamide
• 2-cyanoethyl-formamide
• 3-cyano-propionic acid amide
• 3-Cyan-propionsaeure-amid
• AC1MI4HZ
• AG-G-26338
• CTK2F6986
• EINECS 263-303-9
• Propionamide,3-cyano- (6CI,7CI)

• Inchi： 1S/C4H6N2O/c5-3-1-2-4(6)7/h1-2H2,(H2,6,7)
• InChI Key： YKAWOJYVXDCFDP-UHFFFAOYSA-N
• SMILES： NC(CCC#N)=O

Computed Properties

• Exact Mass: 98.04808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.2

Experimental Properties

• PSA: 66.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on Propanamide, 3-cyano-

Propanamide, 3-cyano- (CAS No. 61892-68-0): A Comprehensive Overview

Propanamide, 3-cyano-, also known by its CAS registry number 61892-68-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines the functional groups of an amide and a nitrile group. The amide group (-CONH2) and the cyano group (-CN) are key features that contribute to its versatile chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Propanamide, 3-cyano-, making it accessible for various research and industrial purposes. The compound's structure allows for a wide range of reactivity, particularly in reactions involving nucleophilic substitution and addition. Its ability to act as both a nucleophile and an electrophile makes it a valuable intermediate in the synthesis of more complex molecules.

One of the most promising applications of Propanamide, 3-cyano- lies in its use as a precursor for the development of advanced materials. Researchers have explored its potential in creating high-performance polymers and coatings with enhanced mechanical and thermal properties. For instance, studies have shown that incorporating Propanamide, 3-cyano- into polymer matrices can significantly improve their durability under harsh environmental conditions.

In the pharmaceutical industry, Propanamide, 3-cyano- has been investigated as a building block for drug delivery systems. Its ability to form stable complexes with bioactive molecules makes it a candidate for designing targeted drug delivery vehicles. Recent studies have highlighted its potential in enhancing the bioavailability of poorly soluble drugs, which is a critical challenge in modern medicine.

The electronic properties of Propanamide, 3-cyano- have also been leveraged in the field of electronics. Its ability to act as an electron-deficient moiety makes it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have reported improved charge transport properties in devices incorporating this compound, suggesting its potential for next-generation electronic materials.

From an environmental standpoint, Propanamide, 3-cyano- has been studied for its biodegradability and eco-friendly synthesis pathways. Green chemistry approaches have been employed to develop sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining high purity standards.

In conclusion, Propanamide, 3-cyano- (CAS No. 61892-68-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatility make it a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing technological and scientific frontiers.